Cas no 2098084-51-4 (N4-Allyl-2-cyclopropylpyrimidine-4,6-diamine)

• Product Name: N4-Allyl-2-cyclopropylpyrimidine-4,6-diamine
• CAS No: 2098084-51-4
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 5047948
• Update Time: 2025-06-14

N4-Allyl-2-cyclopropylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-allyl-2-cyclopropylpyrimidine-4,6-diamine
• 2-cyclopropyl-4-N-prop-2-enylpyrimidine-4,6-diamine
• N4-Allyl-2-cyclopropylpyrimidine-4,6-diamine

• Inchi： 1S/C10H14N4/c1-2-5-12-9-6-8(11)13-10(14-9)7-3-4-7/h2,6-7H,1,3-5H2,(H3,11,12,13,14)
• InChI Key： QUARCQQIJFRYDP-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=NC=1C1CC1)NCC=C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• XLogP3: 1.4
• Topological Polar Surface Area: 63.8

Additional information on N4-Allyl-2-cyclopropylpyrimidine-4,6-diamine

Research Update on N4-Allyl-2-cyclopropylpyrimidine-4,6-diamine (CAS: 2098084-51-4) in Chemical Biology and Pharmaceutical Applications

N4-Allyl-2-cyclopropylpyrimidine-4,6-diamine (CAS: 2098084-51-4) is a structurally unique pyrimidine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a scaffold for drug discovery. This compound features an allyl-substituted N4 position and a cyclopropyl ring at the 2-position of the pyrimidine core, which may confer distinct physicochemical and biological properties. Recent studies have explored its synthetic accessibility, structure-activity relationships (SAR), and potential therapeutic applications, particularly in the context of kinase inhibition and antimicrobial activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N4-Allyl-2-cyclopropylpyrimidine-4,6-diamine serves as a versatile intermediate for the synthesis of novel kinase inhibitors. The researchers utilized a structure-based drug design approach to modify the compound, yielding derivatives with selective activity against cyclin-dependent kinases (CDKs). Molecular docking studies revealed that the cyclopropyl moiety enhances binding affinity by occupying a hydrophobic pocket in the ATP-binding site of CDK2, while the allyl group allows for further functionalization to improve pharmacokinetic properties.

In antimicrobial research, a 2024 preprint in BioRxiv reported that N4-Allyl-2-cyclopropylpyrimidine-4,6-diamine exhibits promising activity against drug-resistant strains of Mycobacterium tuberculosis. The compound's mechanism of action appears to involve inhibition of dihydrofolate reductase (DHFR), a critical enzyme in folate biosynthesis. Notably, the cyclopropyl group was found to reduce metabolic degradation compared to analogous compounds with larger alkyl substituents, suggesting improved in vivo stability.

From a synthetic chemistry perspective, recent advances in transition metal-catalyzed C-H activation have enabled more efficient production of N4-Allyl-2-cyclopropylpyrimidine-4,6-diamine. A 2023 Organic Letters publication described a palladium-catalyzed allylation protocol that achieves the N4-allylation in high yield (82%) with excellent regioselectivity. This methodological improvement addresses previous challenges in introducing the allyl group while preserving the sensitive cyclopropyl substituent.

Ongoing research is exploring the broader potential of this scaffold in targeted protein degradation (PROTACs) and covalent inhibitor design. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the allyl group can serve as a handle for conjugation to E3 ligase ligands, while the cyclopropyl-pyrimidine core maintains favorable binding to target proteins. These developments position N4-Allyl-2-cyclopropylpyrimidine-4,6-diamine as a promising building block for next-generation therapeutic modalities.

In conclusion, recent studies highlight the growing importance of N4-Allyl-2-cyclopropylpyrimidine-4,6-diamine (2098084-51-4) as a multifunctional scaffold in medicinal chemistry. Its unique structural features enable diverse biological activities and synthetic modifications, making it valuable for addressing current challenges in drug discovery. Future research directions may include optimization of its physicochemical properties, expansion of its target repertoire, and evaluation in more complex disease models.